Cas no 532379-81-0 (L-Alanine,L-valyl-L-seryl-L-seryl-L-alanyl-L-seryl-L-threonyl-L-lysylglycyl-L-prolyl-L-seryl-L-valyl-L-phenylalanyl-L-prolyl-L-leucyl-)

• Product name: L-Alanine,L-valyl-L-seryl-L-seryl-L-alanyl-L-seryl-L-threonyl-L-lysylglycyl-L-prolyl-L-seryl-L-valyl-L-phenylalanyl-L-prolyl-L-leucyl-
• CAS No: 532379-81-0
• MF: C₆₅H₁₀₆N₁₆O₂₁
• MW: 1447.63175630569
• CID: 1581458

L-Alanine,L-valyl-L-seryl-L-seryl-L-alanyl-L-seryl-L-threonyl-L-lysylglycyl-L-prolyl-L-seryl-L-valyl-L-phenylalanyl-L-prolyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

• L-Alanine,L-valyl-L-seryl-L-seryl-L-alanyl-L-seryl-L-threonyl-L-lysylglycyl-L-prolyl-L-seryl-L-valyl-L-phenylalanyl-L-prolyl-L-leucyl-
• L-Alanine, L-valyl-L-seryl-L-seryl-L-alanyl-L-seryl-L-threonyl-L-lysylglycyl-L-prolyl-L-seryl-L-valyl-L-phenylalanyl-L-prolyl-L-leucyl- (9CI)

• Inchi： 1S/C65H106N16O21/c1-32(2)25-40(54(90)70-36(8)65(101)102)72-60(96)47-21-16-24-81(47)64(100)41(26-38-17-11-10-12-18-38)73-62(98)50(34(5)6)78-57(93)45(31-85)76-59(95)46-20-15-23-80(46)48(87)27-68-53(89)39(19-13-14-22-66)71-63(99)51(37(9)86)79-58(94)44(30-84)74-52(88)35(7)69-55(91)42(28-82)75-56(92)43(29-83)77-61(97)49(67)33(3)4/h10-12,17-18,32-37,39-47,49-51,82-86H,13-16,19-31,66-67H2,1-9H3,(H,68,89)(H,69,91)(H,70,90)(H,71,99)(H,72,96)(H,73,98)(H,74,88)(H,75,92)(H,76,95)(H,77,97)(H,78,93)(H,79,94)(H,101,102)/t35-,36-,37+,39-,40-,41-,42-,43-,44-,45-,46-,47-,49-,50-,51-/m0/s1
• InChI Key： OBDWLKCCUPXINY-FHFJKISSSA-N
• SMILES： C(O)(=O)[C@H](C)NC(=O)[C@H](CC(C)C)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CO)NC(=O)[C@@H]1CCCN1C(=O)CNC(=O)[C@H](CCCCN)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CO)NC(=O)[C@H](C)NC(=O)[C@H](CO)NC(=O)[C@H](CO)NC(=O)[C@H](C(C)C)N

Computed Properties

• Exact Mass: 1446.77248

Experimental Properties

• Density: 1.317±0.06 g/cm3(Predicted)
• Boiling Point: 1816.6±65.0 °C(Predicted)
• PSA: 580.31
• pka: 3.44±0.10(Predicted)